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For Researchers, Scientists, and Drug Development Professionals

Introduction
Y-27632 dihydrochloride is a highly potent, cell-permeable, and selective inhibitor of Rho-

associated coiled-coil forming protein serine/threonine kinase (ROCK).[1][2][3] By competing

with ATP for binding to the catalytic site of ROCK1 (p160ROCK) and ROCK2, Y-27632

effectively disrupts downstream signaling pathways that regulate the actin cytoskeleton.[4][5][6]

This activity translates into various cellular effects, including the inhibition of stress fiber

formation, reduction of cell contractility, and modulation of cell adhesion and motility.[4][5] A

critical application of Y-27632 is in stem cell research, where it is widely used to enhance cell

survival and cloning efficiency of dissociated human embryonic stem cells (ESCs) and induced

pluripotent stem cells (iPSCs) by preventing dissociation-induced apoptosis (anoikis).[1][2][3][4]

It is also utilized in studies related to cancer, neuroscience, and regenerative medicine.[4][7]

This document provides detailed protocols for the preparation, storage, and handling of Y-
27632 dihydrochloride stock solutions to ensure consistent and reliable experimental

outcomes.
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A summary of the key quantitative data for Y-27632 dihydrochloride is presented in the table

below.

Property Value References

Chemical Formula C₁₄H₂₁N₃O · 2HCl [1][8]

Molecular Weight 320.3 g/mol [1]

Purity ≥98% [1][8]

Appearance Crystalline solid [1][8]

Storage (as solid) -20°C, desiccated [1][8]

Stability (as solid) ≥ 4 years at -20°C [8]

Solubility Data
The solubility of Y-27632 dihydrochloride in various solvents is crucial for preparing

appropriate stock solutions.

Solvent Solubility References

Water
≥52.9 mg/mL. Can be up to

100 mg/mL with sonication.
[9][10][11]

Phosphate-Buffered Saline

(PBS, pH 7.2)

~100 mg/mL. Some sources

indicate up to 230 mM.
[1][8]

Dimethyl Sulfoxide (DMSO)
≥90 mM. Some sources state

up to 111.2 mg/mL.
[1][10][11]

Ethanol
~1 mg/mL. Some sources

state up to 17.57 mg/mL.
[8][10][11]
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This protocol is suitable for most cell culture applications where an organic solvent-free solution

is preferred.

Materials:

Y-27632 dihydrochloride powder

Sterile, nuclease-free water or sterile Phosphate-Buffered Saline (PBS), pH 7.2

Sterile microcentrifuge tubes or vials

Calibrated micropipettes and sterile tips

Vortex mixer

Optional: Sonicator

Procedure:

Pre-warm the Solvent: Bring the sterile water or PBS to room temperature.

Weigh the Compound: Accurately weigh the desired amount of Y-27632 dihydrochloride
powder in a sterile microcentrifuge tube. To minimize waste and weighing errors, it is

advisable to use the entire contents of a pre-weighed vial from the manufacturer if possible.

Calculate the Required Solvent Volume: Use the following formula to determine the volume

of solvent needed to achieve a 10 mM concentration:

Volume (µL) = [Mass (mg) / 320.3 ( g/mol )] * 100,000

For example, to prepare a 10 mM stock solution from 1 mg of Y-27632 dihydrochloride,

you would need 312.25 µL of solvent.[9]

Dissolve the Compound: Add the calculated volume of sterile water or PBS to the tube

containing the Y-27632 powder.

Mix Thoroughly: Vortex the solution until the powder is completely dissolved. If necessary,

brief sonication can aid in dissolution.[9][11][12]
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Sterile Filtration (Optional but Recommended): For critical applications, filter the stock

solution through a 0.22 µm syringe filter into a new sterile tube to ensure sterility.

Aliquot and Store: Dispense the stock solution into smaller, single-use aliquots to avoid

repeated freeze-thaw cycles.[1] Store the aliquots at -20°C. Aqueous stock solutions are

stable for up to 12 months at -20°C.[1] It is not recommended to store aqueous solutions for

more than one day at 4°C.[8]

Protocol 2: Preparation of a High-Concentration DMSO
Stock Solution
This protocol is useful when a higher concentration stock is needed or for applications where

DMSO is tolerated.

Materials:

Y-27632 dihydrochloride powder

Anhydrous, sterile-filtered DMSO

Sterile, chemical-resistant tubes or vials

Calibrated micropipettes and sterile tips

Vortex mixer

Procedure:

Equilibrate Reagents: Allow the Y-27632 vial and DMSO to reach room temperature.

Add DMSO: To a pre-weighed vial of Y-27632 dihydrochloride, add the appropriate volume

of DMSO to achieve the desired concentration (e.g., for a 10 mM stock from 1 mg, add

312.25 µL).

Dissolve the Compound: Vortex the solution thoroughly until all the solid has dissolved.

Gentle warming to 37°C can assist with solubilization if needed.[10][11][12]
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Aliquot and Store: Aliquot the DMSO stock solution into small working volumes in sterile,

chemical-resistant tubes. Store at -20°C. DMSO stock solutions are stable for several

months at -20°C.[10][11][12]

Important Note on Usage in Cell Culture: When using a DMSO stock solution, ensure that the

final concentration of DMSO in the cell culture medium is kept low (typically ≤ 0.1%) to avoid

solvent-induced toxicity.[1]

Mechanism of Action: The Rho-ROCK Signaling
Pathway
Y-27632 exerts its effects by inhibiting the Rho-associated kinases (ROCK1 and ROCK2). The

diagram below illustrates the canonical Rho-ROCK signaling pathway and the point of inhibition

by Y-27632.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1140734?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1140734?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

